5-(pyridin-2-yl)thiophene-2-sulfonic acid
Overview
Description
5-(pyridin-2-yl)thiophene-2-sulfonic acid is a heterocyclic compound that contains both pyridine and thiophene rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(pyridin-2-yl)thiophene-2-sulfonic acid typically involves the sulfonation of 5-(pyridin-2-yl)thiophene. One common method is the reaction of 5-(pyridin-2-yl)thiophene with sulfur trioxide or chlorosulfonic acid under controlled conditions to introduce the sulfonic acid group .
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration are crucial for large-scale production .
Chemical Reactions Analysis
Types of Reactions
5-(pyridin-2-yl)thiophene-2-sulfonic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acid derivatives.
Reduction: Reduction reactions can lead to the formation of thiophene derivatives with different functional groups.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on both the pyridine and thiophene rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfonic acid derivatives, while substitution reactions can introduce various functional groups onto the pyridine or thiophene rings .
Scientific Research Applications
5-(pyridin-2-yl)thiophene-2-sulfonic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 5-(pyridin-2-yl)thiophene-2-sulfonic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .
Comparison with Similar Compounds
Similar Compounds
5-(pyridin-2-yl)thiophene-2-sulfonyl chloride: This compound is similar in structure but contains a sulfonyl chloride group instead of a sulfonic acid group.
2-(pyridin-2-yl)thiophene: Lacks the sulfonic acid group but shares the pyridine and thiophene rings.
Uniqueness
5-(pyridin-2-yl)thiophene-2-sulfonic acid is unique due to the presence of both pyridine and thiophene rings along with a sulfonic acid group. This combination of structural features imparts distinct chemical reactivity and potential for diverse applications in various fields .
Properties
CAS No. |
1801683-56-6 |
|---|---|
Molecular Formula |
C9H7NO3S2 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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